1-(4-(2-((benzyloxy)methyl)pyrrolidin-1-yl)piperidin-1-yl)-2-(1H-indol-1-yl)ethanone
Description
1-(4-(2-((benzyloxy)methyl)pyrrolidin-1-yl)piperidin-1-yl)-2-(1H-indol-1-yl)ethanone is a useful research compound. Its molecular formula is C27H33N3O2 and its molecular weight is 431.58. The purity is usually 95%.
BenchChem offers high-quality 1-(4-(2-((benzyloxy)methyl)pyrrolidin-1-yl)piperidin-1-yl)-2-(1H-indol-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-(2-((benzyloxy)methyl)pyrrolidin-1-yl)piperidin-1-yl)-2-(1H-indol-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Neuroprotective Properties
Several indole derivatives, including compounds structurally related to 1-(4-(2-((benzyloxy)methyl)pyrrolidin-1-yl)piperidin-1-yl)-2-(1H-indol-1-yl)ethanone, have shown potential in the treatment of neurodegenerative diseases. These compounds were found to be potent ligands of the GluN2B-subunit-containing N-methyl-D-aspartate (NMDA) receptor and demonstrated antioxidant properties, making them effective neuroprotective agents (Buemi et al., 2013).
Antimicrobial and Antifungal Properties
Monoterpene derivatives related to this compound have been synthesized and evaluated for their antimicrobial and antifungal properties. One such derivative, 3-O-benzylcarvotacetone, exhibited significant activity against Cryptococcus neoformans and methicillin-resistant Staphylococcus aureus (Masila et al., 2020).
Antibacterial Activity
Compounds structurally similar to 1-(4-(2-((benzyloxy)methyl)pyrrolidin-1-yl)piperidin-1-yl)-2-(1H-indol-1-yl)ethanone have been synthesized and shown to have notable antibacterial activity. This includes microwave-assisted synthesis of piperidine-containing pyrimidine imines and thiazolidinones, which demonstrated efficacy against various bacterial strains (Merugu et al., 2010).
Anti-inflammatory Activity
Derivatives of this compound have been synthesized and evaluated for anti-inflammatory activity. Studies involving 1-(4-(2-(1H-indol-1-yl)-2-oxoethoxy)phenyl)-3-phenylprop-2-en-1-one derivatives showed promising results against inflammation (Rehman et al., 2022).
Anticancer Potential
Some derivatives of this compound class have been explored for their anticancer properties. For instance, piperazine-2,6-dione and 4-(1H-indole-2-carbonyl)piperazine-2,6-dione derivatives showed significant anticancer activity against various human cancer cell lines (Kumar et al., 2013).
properties
IUPAC Name |
2-indol-1-yl-1-[4-[2-(phenylmethoxymethyl)pyrrolidin-1-yl]piperidin-1-yl]ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H33N3O2/c31-27(19-29-16-12-23-9-4-5-11-26(23)29)28-17-13-24(14-18-28)30-15-6-10-25(30)21-32-20-22-7-2-1-3-8-22/h1-5,7-9,11-12,16,24-25H,6,10,13-15,17-21H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDKPSWCYFOTNFA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C2CCN(CC2)C(=O)CN3C=CC4=CC=CC=C43)COCC5=CC=CC=C5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H33N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-(2-((benzyloxy)methyl)pyrrolidin-1-yl)piperidin-1-yl)-2-(1H-indol-1-yl)ethanone | |
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